Cas no 2138127-18-9 (4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)-)

• Product Name: 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)-
• CAS No: 2138127-18-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5259821
• Update Time: 2025-05-24

4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)-

• Inchi： 1S/C10H15N3O2/c1-4-13(5-2)10-8(6-11)12-9(15-10)7-14-3/h4-5,7H2,1-3H3
• InChI Key： QKCUERIALBDZIY-UHFFFAOYSA-N
• SMILES： O1C(N(CC)CC)=C(C#N)N=C1COC

Additional information on 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)-

Comprehensive Overview of 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)- (CAS No. 2138127-18-9)

The compound 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)- (CAS No. 2138127-18-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique oxazole core and functional groups, this compound exhibits versatile applications, particularly in the development of pharmaceutical intermediates and fluorescent probes. Researchers are increasingly exploring its potential due to its structural modularity and electronic properties, which make it a valuable building block in synthetic chemistry.

One of the key features of 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)- is its diethylamino substituent, which enhances its solubility in organic solvents and contributes to its electron-donating characteristics. This property is particularly relevant in the design of organic light-emitting diodes (OLEDs) and sensors, where tunable electronic behavior is critical. The methoxymethyl group further adds to its stability, making it a reliable candidate for high-performance materials.

In recent years, the demand for heterocyclic compounds like 4-Oxazolecarbonitrile has surged, driven by their role in drug discovery and agrochemical development. A common question among researchers is: "How can this compound be optimized for bioactivity?" Studies suggest that modifications to its cyano group or oxazole ring can lead to derivatives with enhanced binding affinity for biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

From an industrial perspective, CAS No. 2138127-18-9 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring catalyst-free or low-energy routes to produce such compounds, addressing the global push for eco-friendly processes. Additionally, its potential in photovoltaic materials has sparked interest in renewable energy sectors, where charge-transfer efficiency is a priority.

For those searching "applications of 5-(diethylamino)-2-(methoxymethyl)-4-oxazolecarbonitrile," it's worth noting its utility in analytical chemistry as a chromophore. Its fluorescence properties enable its use in bioimaging and diagnostic assays, answering queries like "Which heterocycles are suitable for optical sensors?" The compound's Stokes shift and quantum yield are actively studied to improve detection sensitivity.

In summary, 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(methoxymethyl)- represents a multifaceted compound with broad applicability. Its CAS No. 2138127-18-9 serves as a gateway to deeper research into functional materials and biologically active molecules. As the scientific community continues to uncover its potential, this compound remains a high-value asset in both academic and industrial settings.